Cas no 941992-70-7 (2-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 2-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 941992-70-7
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 5502353
• PubChem ID: 7686423
• Update Time: 2025-05-24

2-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024466192
• F2783-0054
• 2-methoxy-N-[4-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• VU0498431-1
• 941992-70-7
• 2-methoxy-N-(4-(2-oxopyrrolidin-1-yl)phenyl)benzamide
• 2-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C18H18N2O3/c1-23-16-6-3-2-5-15(16)18(22)19-13-8-10-14(11-9-13)20-12-4-7-17(20)21/h2-3,5-6,8-11H,4,7,12H2,1H3,(H,19,22)
• InChI Key： LYNIZMSILDMEKQ-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(=CC=1)NC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide

Comprehensive Overview of 2-Methoxy-N-4-(2-Oxopyrrolidin-1-yl)Phenylbenzamide (CAS No. 941992-70-7)

2-Methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941992-70-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its pyrrolidinone moiety, a feature shared with several clinically relevant molecules.

The compound’s molecular structure combines a methoxy-substituted benzamide with a 2-oxopyrrolidin-1-ylphenyl group, creating a hybrid scaffold that may interact with multiple biological targets. Recent studies suggest potential applications in neurological disorders and metabolic diseases, aligning with current trends in drug discovery focusing on multi-target therapeutics. Its CAS number (941992-70-7) serves as a critical identifier in chemical databases, facilitating global research collaboration.

In the context of AI-driven drug discovery, 2-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide exemplifies how computational models can predict novel bioactive molecules. Searches for "benzamide derivatives in drug development" or "pyrrolidinone-based therapeutics" reflect growing interest in this niche. The compound’s logP and hydrogen bonding capacity, calculated via in silico tools, make it a candidate for blood-brain barrier penetration—a hot topic in neuropharmacology.

From a synthetic chemistry perspective, the preparation of CAS 941992-70-7 involves amide coupling reactions and pyrrolidinone ring formation, techniques widely discussed in "green chemistry" forums. Its crystallographic data and solubility profile are frequently queried in academic databases, underscoring its relevance in formulation science. Notably, the compound’s thermal stability aligns with industry demands for high-temperature process compatibility.

Emerging applications in personalized medicine further elevate the importance of 2-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide. Its potential role in enzyme modulation (e.g., kinase inhibition) resonates with searches for "targeted cancer therapies." However, rigorous ADME/Tox studies remain essential, as highlighted by recent publications on predictive toxicology.

Environmental considerations are also pivotal. The compound’s biodegradability and ecotoxicological profile are subjects of ongoing investigation, reflecting the broader shift toward sustainable pharmaceuticals. Regulatory compliance with REACH and ICH guidelines ensures its safe handling in research settings.

In summary, 941992-70-7 represents a convergence of medicinal chemistry, computational biology, and industrial applicability. Its versatility addresses contemporary challenges like drug repurposing and polypharmacology, making it a compelling subject for both academic and industry researchers worldwide.